6-(Trifluoromethyl)pyrazine-2-carboximidamide hydrochloride
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Overview
Description
Preparation Methods
The synthesis of 6-(Trifluoromethyl)pyrazine-2-carboximidamide hydrochloride typically involves the reaction of 6-aminomethylpyrazine with trifluoroacetic anhydride, followed by treatment with hydrochloric acid to yield the final product . The reaction conditions usually require an inert atmosphere and room temperature . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .
Chemical Reactions Analysis
6-(Trifluoromethyl)pyrazine-2-carboximidamide hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: It can be reduced to form different derivatives.
Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions.
Scientific Research Applications
6-(Trifluoromethyl)pyrazine-2-carboximidamide hydrochloride has a wide range of scientific research applications:
Mechanism of Action
The mechanism of action of 6-(Trifluoromethyl)pyrazine-2-carboximidamide hydrochloride involves its interaction with specific molecular targets and pathways. The compound can act as a catalyst or intermediate in various chemical reactions, facilitating the formation of desired products . The exact molecular targets and pathways depend on the specific application and reaction conditions .
Comparison with Similar Compounds
6-(Trifluoromethyl)pyrazine-2-carboximidamide hydrochloride can be compared with other similar compounds such as:
6-(Trifluoromethyl)pyridine-2-carboximidamide hydrochloride: Similar in structure but with a pyridine ring instead of a pyrazine ring.
6-(Trifluoromethyl)-2-pyridinecarboximidamide monohydrochloride: Another similar compound with slight differences in molecular structure and properties. The uniqueness of this compound lies in its specific chemical structure, which imparts distinct reactivity and applications.
Properties
Molecular Formula |
C6H6ClF3N4 |
---|---|
Molecular Weight |
226.59 g/mol |
IUPAC Name |
6-(trifluoromethyl)pyrazine-2-carboximidamide;hydrochloride |
InChI |
InChI=1S/C6H5F3N4.ClH/c7-6(8,9)4-2-12-1-3(13-4)5(10)11;/h1-2H,(H3,10,11);1H |
InChI Key |
UTKPFRUPDGPLAH-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(N=C(C=N1)C(F)(F)F)C(=N)N.Cl |
Origin of Product |
United States |
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